Cas no 13076-29-4 (Anthracene,1,4-dimethoxy-)

• Product Name: Anthracene,1,4-dimethoxy-
• CAS No: 13076-29-4
• MF: C₁₆H₁₄O₂
• MW: 238.281164646149
• MDL: MFCD00051322
• CID: 181301
• PubChem ID: 83107
• Update Time: 2025-10-31

Anthracene,1,4-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Anthracene,1,4-dimethoxy-
• 1,4-DIMETHOXYANTHRACENE
• NULL
• 1,4-Dimethoxy-anthracen
• 1,4-dimethoxy-anthracene
• Anthracene,1,4-dimethoxy
• Anthracene,4-dimethoxy
• RARECHEM AQ BD AN08
• 1,4-Dimethoxyantracene
• 1,4-DIMETHOXYANTRACENE 98%
• 1,4-Dimethoxyanthracene,98%
• SCHEMBL1061836
• SMR001570635
• F21391
• 13076-29-4
• Anthracene,4-dimethoxy-
• NSC106547
• MLS002703923
• NSC-106547
• BDBM50195861
• Q63396120
• DTXSID6065343
• CHEMBL223575
• NSC 106547
• Anthracene, 1,4-dimethoxy-

• MDL： MFCD00051322
• Inchi： 1S/C16H14O2/c1-17-15-7-8-16(18-2)14-10-12-6-4-3-5-11(12)9-13(14)15/h3-10H,1-2H3
• InChI Key： YCTBFSAWJWMRGO-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C2=CC3C=CC=CC=3C=C21)OC

Computed Properties

• Exact Mass: 238.09900
• Monoisotopic Mass: 238.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.4
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.0981 (rough estimate)
• Melting Point: 134.5-136.5 °C
• Boiling Point: 340.88°C (rough estimate)
• Refractive Index: 1.6290 (estimate)
• PSA: 18.46000
• LogP: 4.01020
• Solubility: Not available

Anthracene,1,4-dimethoxy- Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes

Additional information on Anthracene,1,4-dimethoxy-

1,4-Dimethoxyanthracene (CAS No. 13076-29-4): An Overview of Its Properties, Applications, and Recent Research

1,4-Dimethoxyanthracene (CAS No. 13076-29-4) is a versatile organic compound that has garnered significant attention in the fields of chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique molecular structure, which consists of an anthracene core with two methoxy groups attached at the 1 and 4 positions. The methoxy groups introduce additional functionality and reactivity, making 1,4-dimethoxyanthracene a valuable building block for various applications.

The anthracene core is a tricyclic aromatic hydrocarbon with the molecular formula C₁₄H₁₀. When substituted with methoxy groups, the resulting compound, 1,4-dimethoxyanthracene, exhibits enhanced solubility in polar solvents and improved photophysical properties. These characteristics make it particularly useful in the development of advanced materials and in the design of novel pharmaceuticals.

In recent years, 1,4-dimethoxyanthracene has been extensively studied for its potential applications in organic electronics and photovoltaic devices. The compound's strong electron-donating ability and its ability to form stable radical cations make it an attractive candidate for use in organic light-emitting diodes (OLEDs) and organic solar cells. Research has shown that 1,4-dimethoxyanthracene can be used as a hole-transporting material or as a component in the active layer of these devices, enhancing their performance and efficiency.

Beyond its applications in materials science, 1,4-dimethoxyanthracene has also shown promise in pharmaceutical research. Studies have explored its potential as a photosensitizer for photodynamic therapy (PDT), a treatment modality used to treat various cancers and skin conditions. The compound's strong absorption in the visible light range and its ability to generate reactive oxygen species (ROS) upon light activation make it a suitable candidate for PDT applications.

Furthermore, 1,4-dimethoxyanthracene has been investigated for its potential as a fluorescent probe in bioimaging applications. Its high quantum yield and photostability make it an excellent choice for labeling biomolecules and monitoring cellular processes. Recent research has demonstrated the use of 1,4-dimethoxyanthracene-based probes to study protein-protein interactions and to track the localization of specific proteins within cells.

The synthesis of 1,4-dimethoxyanthracene can be achieved through several routes, including direct methylation of anthracene or via multistep reactions involving anthraquinone derivatives. One common method involves the reaction of anthraquinone with methanol in the presence of a catalyst such as aluminum chloride or boron trifluoride. This process yields 1,4-dimethoxyanthraquinone, which can then be reduced to form 1,4-dimethoxyanthracene using reducing agents like sodium dithionite or hydrogen gas over a palladium catalyst.

The physical properties of 1,4-dimethoxyanthracene are well-characterized. It is a crystalline solid with a melting point ranging from 85 to 87°C. The compound is soluble in common organic solvents such as dichloromethane, acetone, and ethanol but is insoluble in water. Its UV-Vis absorption spectrum shows strong absorption bands in the visible region, particularly around 370 nm and 420 nm.

In terms of safety and handling, 1,4-dimethoxyanthracene should be stored under dry conditions and protected from light to prevent degradation. While it is not classified as hazardous under standard regulations, proper personal protective equipment (PPE) should be used when handling this compound to avoid skin contact or inhalation.

Recent advancements in computational chemistry have also contributed to our understanding of 1,4-dimethoxyanthracene's properties. Density functional theory (DFT) calculations have provided insights into its electronic structure and reactivity patterns. These studies have helped predict the behavior of 1,4-dimethoxyanthracene in various chemical reactions and have guided the design of new derivatives with enhanced properties.

In conclusion, 1,4-dimethoxyanthracene (CAS No. 13076-29-4) is a multifaceted compound with a wide range of applications in materials science and pharmaceutical research. Its unique combination of electronic properties and functional groups makes it an invaluable tool for developing advanced materials and innovative therapeutic agents. As research continues to advance our understanding of this compound's potential uses, it is likely that new applications will emerge, further expanding its impact on science and technology.